8-(3-((2-ethoxyphenyl)amino)propyl)-1,6,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 6-[3-(2-ethoxyanilino)propyl]-4,7,8-trimethylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C21H26N6O3/c1-5-30-16-10-7-6-9-15(16)22-11-8-12-26-13(2)14(3)27-17-18(23-20(26)27)25(4)21(29)24-19(17)28/h6-7,9-10,22H,5,8,11-12H2,1-4H3,(H,24,28,29)
• InChI Key: VTOJPCBJOFJFTB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NCCCN2C(=C(N3C2=NC4=C3C(=O)NC(=O)N4C)C)C
• Molecular Formula: C21H26N6O3
• Molecular Weight: 410.5 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. The synthesis procedure involves the reaction of 2-ethoxy-benzoyl chloride with 1-amino-4-methyl-2-propyl-1H-imidazole-5-carboxamide in anhydrous pyridine. The mixture is stirred under nitrogen at 60 °C before the solvent is removed in vacuo. The crude product is then purified by flash chromatography on silica gel.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, and density, are not specified in the available resources.

Scientific Research Applications

Synthesis and Biological Evaluation

Compounds with a similar structural core have been synthesized and evaluated for their pharmacological activities. For example, derivatives of 1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione have been investigated for their affinity towards serotonin (5-HT1A/5-HT7) receptors and phosphodiesterase (PDE4B and PDE10A) inhibitor activity. These studies have led to the identification of compounds with potential antidepressant and anxiolytic applications, highlighting the significance of fluorinated arylpiperazinylalkyl derivatives in providing lead compounds for therapeutic use (Zagórska et al., 2016).

Receptor Affinity and Pharmacological Potential

Further research on imidazo[2,1-f]purine-2,4-dione derivatives has evaluated their in vitro receptor ligand potency, with some compounds exhibiting anxiolytic-like activity and comparable antidepressant effects to established medications like Diazepam and Imipramine. These findings suggest the potential of long-chain arylpiperazines (LCAPs) linked to tricyclic derivatives of theophylline in developing new anxiolytic and antidepressant agents (Zagórska et al., 2009).

Molecular Modeling and Drug Development

Molecular modeling and preliminary pharmacological evaluations have been utilized to enhance the understanding of the interaction mechanisms between these compounds and their target receptors. This approach has facilitated the identification of potent and selective A3 adenosine receptor antagonists, further expanding the therapeutic potential of imidazo[2,1-f]purine-2,4-dione derivatives (Baraldi et al., 2005).